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Compound of Interest

Compound Name: Biotin-PEG12-Acid

Cat. No.: B606123

For researchers, scientists, and professionals in drug development, the use of precise and well-
characterized reagents is paramount. Biotin-PEG12-Acid stands out as a versatile
biotinylation reagent, featuring a long polyethylene glycol (PEG) spacer that enhances solubility
and minimizes steric hindrance. This guide provides an in-depth overview of available
suppliers, purity specifications, and detailed experimental protocols for its application in
labeling and purification of biomolecules.

Supplier and Purity Overview

A variety of suppliers offer Biotin-PEG12-Acid, with purity levels being a critical factor for
experimental success. The data presented below has been compiled from publicly available
information from various suppliers. It is important to note that for GMP-grade inquiries, direct
contact with the supplier is recommended.
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Core Concepts and Applications

Biotin-PEG12-Acid is a heterobifunctional linker.[1][2] It possesses a biotin moiety for strong

and specific binding to avidin or streptavidin, and a terminal carboxylic acid group. This

carboxylic acid can be activated to react with primary amines on proteins, peptides, or other

molecules, forming a stable amide bond. The PEG12 spacer arm, a chain of 12 ethylene glycol

units, imparts hydrophilicity to the molecule, which can help to prevent aggregation of the

biotinylated protein and improve its solubility.[2][3]

Key applications include:
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Biotinylation of Proteins and Antibodies: Covalently attaching biotin to proteins for
subsequent detection, purification, or immobilization.

Drug Delivery: The PEG linker can improve the pharmacokinetic properties of a drug
conjugate.

Immunoassays: Used in techniques like ELISA and Western blotting for signal amplification.

Affinity Chromatography: Immobilizing biotinylated molecules onto avidin/streptavidin-coated
supports for pull-down assays.[4]

Experimental Protocols
Protein Biotinylation using Biotin-PEG12-Acid with
EDC/NHS Chemistry

This protocol describes the conjugation of Biotin-PEG12-Acid to a protein containing primary

amines (e.g., lysine residues) using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and

N-hydroxysuccinimide (NHS) chemistry.

Materials:

Protein to be biotinylated (in an amine-free buffer, e.g., PBS, pH 7.2-7.5)
Biotin-PEG12-Acid

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

NHS (N-hydroxysuccinimide)

Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.2

Quenching Buffer: 1 M Tris-HCI, pH 7.5

Desalting column or dialysis cassette for purification

Procedure:
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» Reagent Preparation:

o Dissolve the protein to be labeled in the Reaction Buffer to a final concentration of 1-10
mg/mL.

o Immediately before use, prepare a 10 mM stock solution of Biotin-PEG12-Acid in DMSO
or DMF.

o Immediately before use, prepare 100 mM stock solutions of EDC and NHS in anhydrous
DMSO or DMF.

e Activation of Biotin-PEG12-Acid:

o In a microcentrifuge tube, combine a 20-fold molar excess of Biotin-PEG12-Acid with a
50-fold molar excess of both EDC and NHS relative to the amount of protein.

o Incubate the mixture for 15-30 minutes at room temperature to activate the carboxylic acid
group of the Biotin-PEG12-Acid.

 Biotinylation Reaction:
o Add the activated Biotin-PEG12-Acid mixture to the protein solution.

o Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle
mixing.

e Quenching the Reaction:

o Add the Quenching Buffer to a final concentration of 50-100 mM to quench any unreacted
NHS-activated biotin.

o Incubate for 15 minutes at room temperature.
 Purification:

o Remove excess, unreacted biotinylation reagent and byproducts by dialysis against PBS
or by using a desalting column.
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Reagent Preparation

Biotinylation Quenching Purification
Biotinylated Protein Quenched Reaction Purified
Protein in Conjugation to Protein + Excess Reagent Add Tris Buffer Mixture Dialysis or Biotinylated Protein
Amine-Free Buffer (RT, 2h or 4°C, oln) (RT, 15 min) Desalting Column
Activation Activated

Biotin-PEG12

Biotin-PEG12-Acid

(inDMSOIDMF) |3+  Aciivate Carboxyl Group
(RT, 15-30 min) |
EDC & NHS
(in DMSO/DMF)

I
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Biotinylated Protein
Sample

Equilibrate
Streptavidin Beads

Bind Biotinylated Protein
(1-2h RT or o/n 4°C)

Wash Beads
(3-5 times)

l

Elution

Denaturing Non-Denaturing
onditions Conditions

Harsh Elution
(Low pH)

Competitive Elution
(Free Biotin)

Neutralize Eluate

Downstream Analysis
(SDS-PAGE, Western Blot)

Biotin displaces HABA P P
— : o Biotin + Avidin | Low Absorbance at 500 nm
HABA + Avidin | High Absorbance at 500 nm Add Bllotlnylate due to higher affinity -

| Protein Sample Displaced HABA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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